Cas no 64262-65-3 (Butanoic acid, 2-(phenylmethylene)-, methyl ester, (E)-)

• Product Name: Butanoic acid, 2-(phenylmethylene)-, methyl ester, (E)-
• CAS No: 64262-65-3
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 424347
• PubChem ID: 53857272
• Update Time: 2025-04-19

Butanoic acid, 2-(phenylmethylene)-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(phenylmethylene)-, methyl ester, (E)-
• methyl 2-benzylidenebutanoate
• DTXSID50707178
• 64262-65-3
• SCHEMBL5284839

• Inchi： 1S/C12H14O2/c1-3-11(12(13)14-2)9-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： GUADLLHZEACRPV-UHFFFAOYSA-N
• SMILES： O(C)C(C(=CC1C=CC=CC=1)CC)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters